Cas no 544455-87-0 (3-Amino-4-(naphthalen-2-yl)butanoicacid)

• Product Name: 3-Amino-4-(naphthalen-2-yl)butanoicacid
• CAS No: 544455-87-0
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD02653364
• CID: 68396
• PubChem ID: 17880084
• Update Time: 2025-04-18

3-Amino-4-(naphthalen-2-yl)butanoicacid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2-naphthyl)butyric acid
• 3-amino-4-naphthalen-2-ylbutanoic acid
• 2-Naphthalenebutanoicacid,b-amino
• AKOS027380413
• 3-AMINO-4-(NAPHTHALEN-2-YL)BUTANOIC ACID
• 544455-87-0
• DTXSID60591449
• A913735
• SCHEMBL1926831
• MFCD02653364
• AC6334
• 3-amino-4-(2-naphthyl)-butyric acid
• SY225081
• 3-Amino-4-(2-naphthyl)butyricAcid
• 3-AMINO-4-(NAPHTHALEN-2-YL)BUTANOICACID
• 3-Amino-4-(naphthalen-2-yl)butanoicacid

• MDL： MFCD02653364
• Inchi： 1S/C14H15NO2/c15-13(9-14(16)17)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-7,13H,8-9,15H2,(H,16,17)
• InChI Key： WSVMIVFELRCSPA-UHFFFAOYSA-N
• SMILES： OC(CC(CC1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• Exact Mass: 229.11000
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.219
• Boiling Point: 430.042°C at 760 mmHg
• Flash Point: 213.882°C
• Refractive Index: 1.643
• PSA: 63.32000
• LogP: 2.88460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives